Cas no 1361690-84-7 (3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl)

• Product Name: 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl
• CAS No: 1361690-84-7
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4991839
• Update Time: 2025-07-23

3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-11-2-3-12(13(16)7-11)8-4-9(14)6-10(15)5-8/h2-7H,1H3
• InChI Key： AKAKYISQDRBUFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl

Introduction to 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl (CAS No. 1361690-84-7)

3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361690-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its distinct chloro and fluoro substituents along with a methoxy group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The structural configuration of this compound not only influences its reactivity but also its potential applications in developing novel bioactive molecules.

The biphenyl core is a well-studied aromatic system, widely recognized for its role in the synthesis of various pharmacologically active agents. The introduction of electron-withdrawing and electron-donating groups at specific positions on the biphenyl ring can modulate the electronic properties and biological activity of the resulting derivatives. In the case of 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl, the presence of chlorine atoms at the 3rd and 5th positions enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. Concurrently, the fluoro group at the 2'-position introduces fluorine's characteristic metabolic stability, while the methoxy group at the 4'-position contributes to hydrophilicity and influences solubility characteristics.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom, due to its small size and high electronegativity, can significantly impact both the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, fluorine substitution has been shown to improve binding affinity, metabolic stability, and oral bioavailability. The specific arrangement of substituents in 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl makes it an intriguing candidate for further derivatization to explore novel therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical mediators of numerous biological pathways and are often implicated in diseases like cancer and inflammation. The structural features of 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl suggest that it could serve as a scaffold for designing inhibitors with high specificity and potency. For example, modifications at the chloro-substituted positions could allow for optimal interaction with active sites or allosteric pockets on target enzymes.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The unique combination of substituents enhances its suitability as a precursor for synthesizing herbicides and pesticides with improved efficacy and environmental safety. The chlorine atoms facilitate reactivity under various synthetic conditions, enabling facile functionalization for tailoring biological activity. Furthermore, the fluoro group contributes to resistance against degradation by environmental factors such as UV radiation and microbial action.

The synthesis of 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. Key synthetic strategies include halogenation reactions followed by selective fluorination and methylation. Advanced techniques such as cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic methodologies ensure high yield and purity, which are crucial for subsequent applications in drug discovery or material science.

From a computational chemistry perspective, 3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl has been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have provided valuable insights into its electronic structure, intermolecular interactions, and potential binding modes with biological targets. Such data is instrumental in guiding experimental efforts toward optimizing lead compounds for therapeutic development.

The growing interest in fluorinated biphenyl derivatives has also spurred innovation in analytical techniques for their characterization. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed methods to confirm structural integrity and purity. These analytical tools are essential for ensuring consistency across different batches produced during large-scale synthesis or industrial applications.

Future research directions may explore derivatization strategies aimed at enhancing bioavailability or reducing potential side effects associated with halogenated aromatic compounds. For instance, incorporating heterocyclic moieties or other bioisosteres could modify physicochemical properties while maintaining or improving target engagement. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for human health.

In conclusion,3,5-Dichloro-2'-fluoro-4'-methoxy-biphenyl (CAS No. 1361690-84-7) represents a versatile building block with broad applicability across pharmaceuticals and agrochemicals alike. Its unique structural features offer opportunities for developing innovative therapeutics targeting critical disease pathways while maintaining favorable pharmacokinetic profiles thanks to strategic fluorination strategies.